1-(naphthalen-1-ylmethyl)-1H-pyrazol-5-amine
Description
1-(naphthalen-1-ylmethyl)-1H-pyrazol-5-amine, also known as NAPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities. NAPA has been studied extensively for its synthesis method, mechanism of action, biochemical and physiological effects, advantages, limitations, and future directions.
Scientific Research Applications
Quinoxaline Derivatives Applications
Quinoxaline and its derivatives, structurally related to 1-(naphthalen-1-ylmethyl)-1H-pyrazol-5-amine, are significant in medicinal chemistry due to their wide variety of biomedical applications. These applications include antimicrobial activities and the treatment of chronic and metabolic diseases. Modifying the quinoxaline structure allows for obtaining compounds with diverse biomedical uses (Pereira et al., 2015).
Heterocyclic Naphthalimides in Medicine
Naphthalimide compounds, featuring a naphthalene framework, show extensive potential in medicinal applications. Some naphthalimides have entered clinical trials as anticancer agents, and research is actively expanding into potential drugs for various diseases. These derivatives also serve as artificial ion receptors, fluorescent probes, and cell imaging agents, indicating the broad relational medicinal applications of naphthalene-based compounds (Gong et al., 2016).
Polychlorinated Naphthalenes and Human Exposure
Research on polychlorinated naphthalenes (PCNs), which contain chlorine atoms per naphthalene molecule, highlights the need for further investigations into human exposure through dietary intake and potential health effects. This points towards the environmental and health impact studies related to naphthalene and its derivatives (Domingo, 2004).
Therapeutic Applications of Pyrazolines
Pyrazolines, closely related to the chemical structure , exhibit numerous pharmacological effects such as antimicrobial, anti-inflammatory, analgesic, antidepressant, and anticancer activities. This diversity underscores the potential of pyrazoline derivatives in drug development and therapeutic applications (Shaaban et al., 2012).
properties
IUPAC Name |
2-(naphthalen-1-ylmethyl)pyrazol-3-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3/c15-14-8-9-16-17(14)10-12-6-3-5-11-4-1-2-7-13(11)12/h1-9H,10,15H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XDFCSRDDAZVANV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2CN3C(=CC=N3)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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